2-Hydroxy-6-(2-pyridin-2-yl-ethyl)-benzoic acid methyl ester

• IUPAC Name: methyl 2-hydroxy-6-(2-pyridin-2-ylethyl)benzoate
• InChI: InChI=1S/C15H15NO3/c1-19-15(18)14-11(5-4-7-13(14)17)8-9-12-6-2-3-10-16-12/h2-7,10,17H,8-9H2,1H3
• InChI Key: RRGFEKDAZRAGME-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC=C1O)CCC2=CC=CC=N2
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

2-Hydroxy-6-(2-pyridin-2-yl-ethyl)-benzoic acid methyl ester (HPEBME) is an organic compound that is used primarily in scientific research. HPEBME has many applications in various areas of science, including biochemistry, physiology, and medicine. HPEBME is also known as 2-hydroxy-6-ethoxymethyl-pyridine-2-carboxylic acid methyl ester. HPEBME has a wide range of uses, from being used as a starting material in the synthesis of other compounds to being used as a reagent in chemical reactions. HPEBME is also used as a model compound in biochemical and physiological experiments.

Scientific Research Applications

Synthetic Chemistry

Finally, synthetic chemists might employ this compound in the design of complex organic syntheses. Its structure could serve as a building block for constructing larger, more complex molecules, showcasing the versatility of this compound in synthetic applications.

This analysis is based on the compound’s chemical structure and potential reactivity, considering its functional groups and overall molecular architecture. .